Cas no 155836-78-5 ((2R,5S)-1-allyl-2,5-dimethyl-piperazine)

• Product Name: (2R,5S)-1-allyl-2,5-dimethyl-piperazine
• CAS No: 155836-78-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 107166
• PubChem ID: 10534891
• Update Time: 2025-05-19

(2R,5S)-1-allyl-2,5-dimethyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (-)-(2R,5S)-1-Allyl-2,5-dimethylpiperazine
• Piperazine, 2,5-dimethyl-1-(2-propenyl)-, (2R,5S)- (9CI)
• Piperazine,2,5-dimethyl-1-(2-propen-1-yl)-, (2R,5S)-
• Alloyohimban
• alloyohimbane
• (2R,5S)-2,5-DIMETHYL-1-PROP-2-EN-1-YLPIPERAZINE
• (2R-trans)-2,5-DiMethyl-1-(2-propenyl)piperazine
• (2R,5S)-2,5-DiMethyl-1-(2-propen-1-yl)piperazine
• (2R,5S)-1-allyl-2,5-dimethyl-piperazine
• J-009237
• (2R, 5S)-1-allyl-2,5-dimethylpiperazine
• J-009224
• (2R,5S)-2,5-DIMETHYL-1-(PROP-2-EN-1-YL)PIPERAZINE
• (+/-)-trans-1-Allyl-2,5-dimethylpiperazine
• (+/-)-TRANS-1-ALLYL-2 5-DIMETHYLPIPERAZ
• 155836-78-5
• MFCD09753425
• (2R,5S)-2,5-dimethyl-1-prop-2-enylpiperazine
• SCHEMBL231228
• DTXSID401235781
• trans-1-allyl-2,5-dimethylpiperazine
• 155766-33-9
• CS-0447424
• (+/-)-trans-1-Allyl-2,5-dimethylpiperazine, 97%
• VKUXNUOPPQWDMV-DTWKUNHWSA-N
• AKOS006329024
• (-)-(2r, 5s)-1-allyl-2,5-dimethylpiperazine
• (2R,5S)-1-Allyl-2,5-dimethylpiperazine

• Inchi： 1S/C9H18N2/c1-4-5-11-7-8(2)10-6-9(11)3/h4,8-10H,1,5-7H2,2-3H3/t8-,9+/m0/s1
• InChI Key： VKUXNUOPPQWDMV-DTWKUNHWSA-N
• SMILES： N1(CC=C)C[C@H](C)NC[C@H]1C

Computed Properties

• Exact Mass: 154.14700
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.12130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (2R,5S)-1-allyl-2,5-dimethyl-piperazine

Compound CAS No. 155836-78-5: (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine

The compound with CAS number 155836-78-5, known as (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the piperazine family, which is a six-membered ring containing two nitrogen atoms. The stereochemistry of this compound is defined by its (2R,5S) configuration, which plays a crucial role in its chemical properties and biological activity.

Piperazines are widely studied due to their versatility in organic synthesis and their potential as building blocks for various bioactive molecules. The presence of an allyl group at position 1 and methyl groups at positions 2 and 5 introduces unique electronic and steric effects into the molecule. These features make (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine an interesting candidate for exploring stereochemical interactions in drug design.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of piperazine derivatives. For instance, researchers have demonstrated that the (2R,5S) configuration can significantly influence the compound's solubility, permeability, and binding affinity to target proteins. This has led to increased interest in using (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine as a chiral scaffold for developing enantioselective catalysts and chiral ligands.

In terms of synthesis, (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine can be prepared through various methods, including ring-closing metathesis and asymmetric synthesis techniques. These methods allow for precise control over the stereochemistry of the molecule, ensuring high enantiomeric excess. The use of chiral auxiliaries and enantioselective catalysts has further enhanced the efficiency of these synthetic routes.

One of the most promising applications of (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine lies in its potential as a chiral ligand in asymmetric catalysis. Recent research has shown that this compound can serve as an effective ligand for transition metal catalysts in enantioselective reactions. For example, it has been used to catalyze the asymmetric synthesis of β-amino alcohols and other chiral building blocks with excellent enantioselectivity.

Beyond catalysis, (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine has also been explored for its potential in drug delivery systems. Its ability to form stable complexes with metal ions makes it a valuable component in designing drug carriers with controlled release properties. Additionally, its biocompatibility and ability to undergo reversible conformational changes have opened new avenues for its use in nanotechnology applications.

Recent advancements in computational chemistry have further deepened our understanding of the molecular properties of (2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine. High-resolution molecular modeling studies have revealed insights into its electronic structure and intermolecular interactions. These findings have provided valuable guidance for optimizing its use in various chemical processes.

In conclusion,(2R,5S)-1-Allyl-2,5-Dimethyl-Piperazine is a versatile compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it an invaluable tool for designing novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound,(2R,S)-1-Allyl-2,S-Dimethyl-Piperazine is poised to play an increasingly important role in modern chemistry.